4-(2,4-dichlorophenoxy)-N-2-pyrazinylbutanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-pyrazin-2-ylbutanamide
• InChI: InChI=1S/C14H13Cl2N3O2/c15-10-3-4-12(11(16)8-10)21-7-1-2-14(20)19-13-9-17-5-6-18-13/h3-6,8-9H,1-2,7H2,(H,18,19,20)
• InChI Key: UZMVPHLBGHDXDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCCC(=O)NC2=NC=CN=C2
• Molecular Formula: C14H13Cl2N3O2
• Molecular Weight: 326.2 g/mol

Description

4-(2,4-dichlorophenoxy)-N-2-pyrazinylbutanamide, commonly known as DCPB, is a chemical compound that belongs to the class of pyrazine-based herbicides. It is widely used in agricultural practices as a selective herbicide to control broadleaf weeds in crops such as corn, soybeans, and wheat. The chemical structure of DCPB makes it highly effective against weeds, while being safe for crops.

Mechanism of Action

DCPB acts by inhibiting the growth of broadleaf weeds through the disruption of their hormonal balance. The compound targets the auxin signaling pathway, which is essential for the growth and development of plants. By inhibiting this pathway, DCPB prevents the growth of broadleaf weeds, while leaving crops unaffected.
Biochemical and Physiological Effects:
DCPB has been shown to have a low toxicity to non-target organisms, including mammals, birds, fish, and insects. The compound has a low persistence in the environment, which reduces the risk of accumulation in soil and water. DCPB has also been found to have a low potential for bioaccumulation in the food chain.

Advantages and Limitations for Lab Experiments

DCPB has several advantages for use in lab experiments. The compound is readily available and can be synthesized in large quantities. DCPB is also highly stable, which makes it easy to handle and store. However, DCPB has some limitations for use in lab experiments. The compound has a low solubility in water, which can make it difficult to dissolve in some experimental conditions. DCPB can also exhibit some variability in its effectiveness depending on the type of broadleaf weed being targeted.

Future Directions

There are several future directions for research on DCPB. One area of research is the development of new formulations of DCPB that can improve its effectiveness against resistant weeds. Another area of research is the investigation of the long-term effects of DCPB on the environment, including its impact on soil microorganisms and the potential for groundwater contamination. Additionally, research could focus on the potential use of DCPB in combination with other herbicides to develop more effective weed control strategies.

Scientific Research Applications

DCPB has been extensively studied for its herbicidal properties and its impact on the environment. The compound has been found to be highly effective against a wide range of broadleaf weeds, including weeds that are resistant to other herbicides. DCPB has also been shown to have a low toxicity to non-target organisms, making it an environmentally friendly herbicide.